Cas no 1745-65-9 (a-D-Glucopyranoside,6-O-phosphono-a-D-glucopyranosyl,6-(dihydrogen phosphate))

• Product Name: a-D-Glucopyranoside,6-O-phosphono-a-D-glucopyranosyl,6-(dihydrogen phosphate)
• CAS No: 1745-65-9
• MF: C₁₂H₂₄O₁₇P₂
• MW: 502.256287574768
• CID: 207200
• PubChem ID: 164878
• Update Time: 2025-04-19

a-D-Glucopyranoside,6-O-phosphono-a-D-glucopyranosyl,6-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,6-O-phosphono-a-D-glucopyranosyl,6-(dihydrogen phosphate)
• alpha,alpha-trehalose 6,6'-diphosphate
• 6-O-phosphono-alpha-D-glucopyranosyl 6-O-phosphono-alpha-D-glucopyranoside
• Trehalose 6,6'-diphosphate
• Trehalose, 6,6'-bis(dihydrogen phosphate)
• DTXSID20938518
• alpha,alpha-trehalose 6,6/'-diphosphate
• 1745-65-9
• [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(phosphonooxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl dihydrogen phosphate
• 6-O-Phosphonohexopyranosyl 6-O-phosphonohexopyranoside

• Inchi： 1S/C12H24O17P2/c13-5-3(1-25-30(19,20)21)27-11(9(17)7(5)15)29-12-10(18)8(16)6(14)4(28-12)2-26-31(22,23)24/h3-18H,1-2H2,(H2,19,20,21)(H2,22,23,24)/t3-,4-,5-,6-,7+,8+,9-,10-,11-,12-/m1/s1
• InChI Key： UKVYVCPNPMKOAO-LIZSDCNHSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COP(=O)(O)O)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 502.04882
• Monoisotopic Mass: 502.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.5
• Topological Polar Surface Area: 283Ų

Experimental Properties

• Density: 1.99
• Boiling Point: 894.5°Cat760mmHg
• Flash Point: 494.8°C
• Refractive Index: 1.642
• PSA: 282.59